3-(4-cyanophenyl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)propanamide

• IUPAC Name: 3-(4-cyanophenyl)-N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]propanamide
• InChI: InChI=1S/C18H20N4OS/c19-12-15-5-3-14(4-6-15)7-8-17(23)21-13-16-2-1-10-22(16)18-20-9-11-24-18/h3-6,9,11,16H,1-2,7-8,10,13H2,(H,21,23)
• InChI Key: IURYTNQIXBRFMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC=CS2)CNC(=O)CCC3=CC=C(C=C3)C#N
• Molecular Formula: C18H20N4OS
• Molecular Weight: 340.4 g/mol

Description

3-(4-cyanophenyl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)propanamide, also known as THPP, is a synthetic compound that belongs to the class of amides. THPP has been studied extensively in recent years due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Heterocyclic Compounds : Various heterocyclic compounds, such as azoles incorporating a sulfonamide moiety, have been synthesized through reactions involving similar cyanophenyl propanamide derivatives. These syntheses contribute to the development of compounds with potential anticonvulsant activity (Farag et al., 2012).

• Development of Anticancer Agents : Novel pyridine-thiazole hybrid molecules, which share structural similarities with the specified compound, have been synthesized and tested for their cytotoxic action against various cancer cell lines. This research highlights the potential of such compounds in cancer therapy (Ivasechko et al., 2022).

• Multicomponent Synthesis Approaches : The use of similar compounds in multicomponent reactions has led to the creation of thiazolo[3,2-a]pyridines, demonstrating the versatility of these compounds in complex chemical syntheses (Altug et al., 2011).

Chemical Reactivity and Synthesis Methods

• Synthesis of Diverse Heterocycles : Compounds related to 3-(4-cyanophenyl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)propanamide have been used to create a variety of heterocyclic compounds, showcasing their broad synthetic utility in generating complex molecular structures (Dyachenko et al., 2018).

• Antitumor Evaluations : These compounds have been synthesized and evaluated for their antitumor properties, demonstrating their potential in the development of new therapeutic agents for cancer treatment (Shams et al., 2010).

• Innovative Synthesis Techniques : The use of microwave-assisted synthesis techniques with related compounds has been explored, leading to the creation of novel heterocyclic structures. This method offers an efficient and time-saving approach to chemical synthesis (Faty et al., 2011).